Cas no 53001-67-5 (2-(2,3,5,6-tetrafluorophenyl)acetonitrile)

• Product name: 2-(2,3,5,6-tetrafluorophenyl)acetonitrile
• CAS No: 53001-67-5
• MF: C₈H₃F₄N
• MW: 189.10973572731
• CID: 5914399
• PubChem ID: 23262366

2-(2,3,5,6-tetrafluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2,3,5,6-tetrafluoro-
• 2-(2,3,5,6-tetrafluorophenyl)acetonitrile

• Inchi： 1S/C8H3F4N/c9-5-3-6(10)8(12)4(1-2-13)7(5)11/h3H,1H2
• InChI Key： KBKLIAOMWWBCFJ-UHFFFAOYSA-N
• SMILES： C1(CC#N)=C(F)C(F)=CC(F)=C1F

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 200.7±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(2,3,5,6-tetrafluorophenyl)acetonitrile

Comprehensive Guide to 2-(2,3,5,6-Tetrafluorophenyl)acetonitrile (CAS No. 53001-67-5): Properties, Applications, and Market Insights

2-(2,3,5,6-Tetrafluorophenyl)acetonitrile (CAS No. 53001-67-5) is a fluorinated organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique structural properties, this compound serves as a critical intermediate in the synthesis of various high-value chemicals. The presence of tetrafluorophenyl groups enhances its reactivity, making it a versatile building block in organic synthesis. Researchers and manufacturers alike are increasingly exploring its potential due to its stability and compatibility with diverse reaction conditions.

The chemical structure of 2-(2,3,5,6-tetrafluorophenyl)acetonitrile features a nitrile group attached to a phenyl ring substituted with four fluorine atoms. This configuration imparts distinct electronic and steric properties, which are highly sought after in materials science and drug development. The compound's molecular formula is C₈H₃F₄N, and its molecular weight is 189.11 g/mol. Its high purity and well-defined characteristics make it a reliable choice for precision applications, such as pharmaceutical intermediates and agrochemical formulations.

One of the most notable applications of 2-(2,3,5,6-tetrafluorophenyl)acetonitrile is in the development of advanced materials. Fluorinated compounds are widely used in the production of liquid crystals, OLEDs (organic light-emitting diodes), and specialty polymers. The tetrafluorophenyl moiety enhances thermal stability and electron-withdrawing capabilities, which are crucial for high-performance electronic devices. As the demand for energy-efficient displays and flexible electronics grows, the relevance of this compound continues to rise.

In the pharmaceutical sector, 2-(2,3,5,6-tetrafluorophenyl)acetonitrile is employed as a key intermediate in the synthesis of bioactive molecules. Its ability to act as a precursor for heterocyclic compounds makes it invaluable in medicinal chemistry. Researchers are particularly interested in its role in developing antiviral agents and anticancer drugs, where fluorinated aromatic systems often improve drug efficacy and metabolic stability. The compound's compatibility with modern synthetic techniques, such as cross-coupling reactions, further expands its utility.

The market for 2-(2,3,5,6-tetrafluorophenyl)acetonitrile is experiencing steady growth, driven by advancements in pharmaceuticals and specialty chemicals. Industry reports highlight its increasing adoption in Asia-Pacific regions, where pharmaceutical manufacturing is expanding rapidly. Additionally, stringent environmental regulations are pushing manufacturers to develop greener synthesis routes for fluorinated compounds, creating opportunities for innovation. Companies specializing in fine chemicals are investing in scalable production methods to meet the rising demand.

From a regulatory perspective, 2-(2,3,5,6-tetrafluorophenyl)acetonitrile is handled under standard laboratory safety protocols. While it is not classified as a hazardous substance under major regulatory frameworks, proper storage and handling are essential to ensure workplace safety. The compound should be stored in a cool, dry place, away from incompatible materials such as strong oxidizing agents. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in industrial and research settings.

Recent advancements in synthetic chemistry have opened new avenues for the application of 2-(2,3,5,6-tetrafluorophenyl)acetonitrile. For instance, its use in click chemistry and bioorthogonal reactions has gained traction, particularly in bioconjugation and drug delivery systems. The compound's ability to participate in selective and efficient reactions makes it a valuable tool for researchers exploring targeted therapies and diagnostic agents. These developments align with the growing focus on personalized medicine and precision healthcare solutions.

In conclusion, 2-(2,3,5,6-tetrafluorophenyl)acetonitrile (CAS No. 53001-67-5) is a multifaceted compound with broad applications across industries. Its unique chemical properties, coupled with its role in cutting-edge research, underscore its importance in modern science. As innovation in fluorinated compounds continues, this molecule is poised to play a pivotal role in shaping the future of pharmaceuticals, electronics, and advanced materials. Stakeholders across the value chain are encouraged to explore its potential and contribute to its evolving applications.